Cas no 69479-87-4 (Propanoic acid, 3-chloro-3-oxo-, phenylmethyl ester)

• Product Name: Propanoic acid, 3-chloro-3-oxo-, phenylmethyl ester
• CAS No: 69479-87-4
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 391733
• PubChem ID: 11148560
• Update Time: 2025-04-19

Propanoic acid, 3-chloro-3-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-chloro-3-oxo-, phenylmethyl ester
• benzyl 3-chloro-3-oxopropanoate
• GLYHCWJJSNQABQ-UHFFFAOYSA-N
• 69479-87-4
• DTXSID00456922
• SCHEMBL4879825
• Benzyl 3-chloro-3-oxopropionate

• Inchi： 1S/C10H9ClO3/c11-9(12)6-10(13)14-7-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： GLYHCWJJSNQABQ-UHFFFAOYSA-N
• SMILES： ClC(CC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 212.02407
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37